BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3,5-
Dibromobenzamide: Chemical Properties and
Structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Dibromobenzamide

Cat. No.: B063241

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, structure, and
relevant experimental data for 3,5-Dibromobenzamide. It is intended to serve as a technical
resource for professionals in research and development.

Core Chemical Properties and Structure

3,5-Dibromobenzamide is a halogenated aromatic amide. Its structure, featuring a benzene
ring substituted with two bromine atoms and an amide group, makes it a valuable building
block in synthetic organic chemistry and medicinal chemistry.

Structural Identifiers

The definitive structure of 3,5-Dibromobenzamide is described by several standard chemical
identifiers.

e IUPAC Name: 3,5-dibromobenzamide[1]
e CAS Number: 175205-85-3[1][2]

e Molecular Formula: C7HsBr2NO[1][2]
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« InChl: InChl=1S/C7H5Br2NO/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H2,10,11)[1]
« SMILES: C1=C(C=C(C(=C1)Br)C(=O)N)Br

Physicochemical Data

A summary of the key quantitative properties of 3,5-Dibromobenzamide is presented below for
easy reference and comparison.

Property Value Source(s)
Molecular Weight 278.93 g/mol [11[2]
Melting Point 187-191 °C [2]
Appearance Off-white crystalline powder [2]
Exact Mass 276.87379 Da [1]

Room Temperature, Sealed in
Storage Temperature » [2]

Dry Conditions

Chemical Structure Visualization

The 2D chemical structure of 3,5-Dibromobenzamide is depicted below, illustrating the
arrangement of its constituent atoms and functional groups.

Caption: 2D structure of 3,5-Dibromobenzamide.

Experimental Protocols
Synthesis

3,5-Dibromobenzamide can be synthesized via standard amidation reactions. A general
protocol involves the coupling of 3,5-dibromobenzoic acid with an amine source. The following
is a representative, generalized workflow adapted from similar amide coupling reactions.[3]

Materials:

e 3,5-Dibromobenzoic acid
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Ammonia source (e.g., ammonium chloride with a base, or aqueous ammonia)
Coupling Reagent (e.g., EDC HCI, DCC, or conversion to acid chloride via thionyl chloride)
Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethanol)

Base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

Methodology (via Acid Chloride):

Acid Chloride Formation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen),
suspend 3,5-dibromobenzoic acid (1.0 eq) in an excess of thionyl chloride.

Add a catalytic amount of N,N-dimethylformamide (DMF).

Heat the mixture to reflux and stir for 2-4 hours. Monitor the reaction by observing the
cessation of gas evolution and the dissolution of the solid.

Remove the excess thionyl chloride under reduced pressure to yield the crude 3,5-
dibromobenzoyl chloride.

Amidation: Dissolve the crude acid chloride in an anhydrous solvent like DCM.
Cool the solution in an ice bath (0 °C).

Slowly add a solution of the ammonia source (e.g., concentrated aqueous ammonia, >2.0
eq) to the cooled acid chloride solution with vigorous stirring.

Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.
Work-up and Purification: Quench the reaction by adding water. Separate the organic layer.

Wash the organic layer sequentially with dilute HCI, saturated sodium bicarbonate solution,
and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.
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o Purify the resulting crude solid by recrystallization (e.g., from an ethanol/water mixture) to
obtain pure 3,5-Dibromobenzamide.

3,5-Di ic Acid +) _ Activation _ (Form 3,5-Dibromobenzoyl | Amidation React with Quench _ (Aqueous Work-up | _ Purification N Y .
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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